![molecular formula C20H23ClN4O5 B2885401 ethyl 4-(2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate CAS No. 1421499-94-6](/img/structure/B2885401.png)
ethyl 4-(2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C20H23ClN4O5 and its molecular weight is 434.88. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-(2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-(2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Transformations and Antibacterial Activity
Ethyl 4-(2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate, due to its complex structure, participates in diverse chemical transformations, leading to a variety of heterocyclic compounds. In a study exploring the cyclization reaction of N-(4-chlorophenyl)-β-alanine in the presence of piperidine, a series of tetrahydropyridine, dihydropyrazolone, and oxazole derivatives were synthesized. Some of these compounds exhibited weak antibacterial activity, indicating their potential in developing new antibacterial agents (Anusevičius et al., 2014).
Antitumor and Antioxidant Activities
The synthesis of cyanoacetamide derivatives from ethyl esters of 4-aryl-2-methyl-4H-pyran-3-carboxylates reveals the chemical versatility of related compounds. These derivatives were utilized in the synthesis of 3-substituted 2-iminocoumarins and acrylamides, with several compounds showing promising antioxidant activities. This demonstrates the potential of such compounds in the development of new antitumor and antioxidant agents (Bialy & Gouda, 2011).
Synthesis of N-substituted Acetamide Derivatives and Antibacterial Screening
The conversion of ethyl piperidin-4-carboxylate into various acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores showcased the compound's utility in generating structures with potential antibacterial activity. One compound, in particular, showed notable growth inhibition against several bacterial strains, highlighting its potential as a lead compound for antibacterial drug development (Iqbal et al., 2017).
Efficient Synthesis Under Ultrasound Irradiation
The application of ultrasound irradiation in synthesizing ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates from cyclocondensation reactions further exemplifies the adaptability of related chemical structures in facilitating efficient and regioselective synthesis methods. This approach notably reduces reaction times and can be leveraged in the rapid development of new compounds (Machado et al., 2011).
properties
IUPAC Name |
ethyl 4-[[2-[4-(3-chlorophenyl)-2,3-dioxopyrazin-1-yl]acetyl]amino]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN4O5/c1-2-30-20(29)23-8-6-15(7-9-23)22-17(26)13-24-10-11-25(19(28)18(24)27)16-5-3-4-14(21)12-16/h3-5,10-12,15H,2,6-9,13H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMJOHEZYASBLPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-(2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.